Cas no 344287-38-3 (1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 344287-38-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 3945074
• PubChem ID: 13030595
• Update Time: 2025-06-09

1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-1,3,3,7-tetramethyl-
• 1,3,3,7-tetramethylindolin-2-one
• 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one
• SCHEMBL6521299
• 344287-38-3
• 1,3,3,7-tetramethyl-1,3-dihydro-indol-2-one
• PZLPVTIAERFKSE-UHFFFAOYSA-N
• SB65426

• Inchi： 1S/C12H15NO/c1-8-6-5-7-9-10(8)13(4)11(14)12(9,2)3/h5-7H,1-4H3
• InChI Key： PZLPVTIAERFKSE-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2C)C(C)(C)C1=O

Computed Properties

• Exact Mass: 189.115364102Da
• Monoisotopic Mass: 189.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one

Recent Advances in the Study of 1,3,3,7-Tetramethyl-2,3-dihydro-1H-indol-2-one (CAS: 344287-38-3)

The compound 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one (CAS: 344287-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique indole-based structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research involves the synthesis and optimization of 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the use of catalytic asymmetric synthesis to achieve enantiomerically pure forms, which are critical for evaluating the compound's biological activity. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacological studies have revealed that 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo experiments demonstrated its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are implicated in chronic inflammatory diseases and neurodegenerative disorders. These findings suggest its potential as a lead compound for developing new therapeutics for conditions like Alzheimer's disease and rheumatoid arthritis.

Furthermore, recent research has explored the compound's role in cancer therapy. A 2024 study in Cancer Research reported that 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one inhibits the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The study identified specific molecular targets, including cyclin-dependent kinases (CDKs) and Bcl-2 family proteins, providing a mechanistic basis for its anticancer activity. These results underscore its potential as a multitargeted agent in oncology.

Despite these promising findings, challenges remain in translating the compound's therapeutic potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1,3,3,7-tetramethyl-2,3-dihydro-1H-indol-2-one (CAS: 344287-38-3) represents a versatile and promising scaffold in drug discovery. Recent advancements in its synthesis, pharmacological profiling, and mechanistic understanding have laid a solid foundation for future research. Continued exploration of its therapeutic applications, coupled with efforts to optimize its drug-like properties, will be crucial in realizing its full potential in the treatment of various diseases.